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Introduction

Peroxidases are a ubiquitous class of enzymes that catalyze the oxidation of a wide variety of
substrates in the presence of hydrogen peroxide (H203z). Their activity is crucial in a range of
biological processes, including immune response, hormone synthesis, and the removal of
reactive oxygen species. Consequently, the accurate measurement of peroxidase activity is
essential in diverse fields such as biochemistry, clinical diagnostics, and drug development.
This application note provides a detailed protocol for the 3-methyl-2-benzothiazolinone
hydrazone (MBTH) assay, a sensitive and reliable method for determining peroxidase activity.

The MBTH assay is based on the principle of oxidative coupling. In the presence of peroxidase
and hydrogen peroxide, MBTH is oxidatively coupled with a co-substrate, such as 3-
(dimethylamino)benzoic acid (DMAB) or N-ethyl-N-(3-sulfopropyl)aniline (ALPS), to form an
intensely colored indamine dye.[1][2] The rate of color formation is directly proportional to the
peroxidase activity and can be quantified spectrophotometrically.

Principle of the Assay

The core of the MBTH assay is a peroxidase-catalyzed reaction. The peroxidase enzyme first
reacts with hydrogen peroxide to form an activated enzyme-substrate complex. This complex
then oxidizes MBTH, which in turn couples with a chromogenic substrate (e.g., DMAB) to

produce a stable, colored product. The intensity of the color, measured by its absorbance at a
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specific wavelength, is indicative of the amount of product formed and thus the activity of the
peroxidase enzyme.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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